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Compound of Interest

Compound Name: Diallyl phthalate-d4

Cat. No.: B12392886 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the solubility of Diallyl Phthalate-
d4 (DAP-d4) in various organic solvents. As a deuterated analog of Diallyl Phthalate (DAP), its

physical and chemical properties, including solubility, are expected to be nearly identical to the

non-deuterated form. This document compiles available data on DAP solubility, presents it in a

structured format, outlines a general experimental protocol for solubility determination, and

provides a visual representation of the solubility assessment workflow.

Core Data Presentation: Solubility of Diallyl
Phthalate
Precise quantitative solubility data for Diallyl Phthalate-d4 in organic solvents is not readily

available in the public domain. However, extensive qualitative and some quantitative data for

the non-deuterated Diallyl Phthalate (DAP) serve as a reliable proxy. The following table

summarizes the known solubility characteristics of DAP.
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Solvent
Classification

Solvent Solubility Temperature (°C)

Highly Soluble In Ethanol Soluble Not Specified

Acetone Soluble Not Specified

Ethyl Acetate Soluble Not Specified

Benzene Soluble Not Specified

Toluene Soluble Not Specified

Dimethyl Sulfoxide Soluble Not Specified

Partially Soluble In Glycols Partially Soluble[1][2] Not Specified

Gasoline Partially Soluble[1][2] Not Specified

Mineral Oil Partially Soluble[1] Not Specified

Glycerol Partially Soluble Not Specified

Sparingly/Insoluble In Water 148 mg/L 20

Note: The solubility of Diallyl Phthalate-d4 is presumed to be very similar to that of Diallyl

Phthalate.

Diallyl phthalate is generally characterized as being soluble in most common organic solvents.

Its non-polar nature, attributed to the large hydrocarbon framework, favors solubility in non-

polar solvents.

Experimental Protocols: Determining Solubility
While specific, detailed experimental protocols for determining the solubility of Diallyl
Phthalate-d4 were not found in the reviewed literature, a general and widely accepted method

for determining the solubility of a compound in an organic solvent is the Isothermal Saturation

Method.

Objective: To determine the saturation solubility of Diallyl Phthalate-d4 in a selection of

organic solvents at a controlled temperature.
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Materials:

Diallyl Phthalate-d4 (analytical grade)

Selected organic solvents (HPLC grade or equivalent)

Analytical balance

Vials with screw caps

Constant temperature shaker bath or incubator

Syringe filters (e.g., 0.22 µm PTFE)

High-Performance Liquid Chromatography (HPLC) system with a suitable detector (e.g., UV-

Vis) or Gas Chromatography (GC) system

Volumetric flasks and pipettes

Methodology:

Preparation of Solvent: Equilibrate the chosen organic solvent to the desired experimental

temperature (e.g., 25 °C) in the shaker bath.

Sample Preparation: Add an excess amount of Diallyl Phthalate-d4 to a vial. The excess

solid should be visually apparent to ensure saturation.

Equilibration: Add a known volume of the temperature-equilibrated solvent to the vial

containing the Diallyl Phthalate-d4.

Saturation: Tightly cap the vial and place it in the constant temperature shaker bath. Agitate

the mixture for a predetermined period (e.g., 24-48 hours) to ensure equilibrium is reached.

The agitation speed should be sufficient to keep the excess solid suspended.

Phase Separation: After the equilibration period, cease agitation and allow the excess solid

to settle to the bottom of the vial. It is crucial to maintain the temperature during this step.
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Sample Withdrawal and Filtration: Carefully withdraw a known volume of the supernatant

using a pipette. Immediately filter the solution through a syringe filter to remove any

undissolved solid particles.

Dilution: Dilute the filtered, saturated solution with the same solvent to a concentration that

falls within the linear range of the analytical method (HPLC or GC).

Quantification: Analyze the diluted sample using a pre-validated HPLC or GC method to

determine the concentration of Diallyl Phthalate-d4.

Calculation: Calculate the solubility from the measured concentration, taking into account the

dilution factor. The solubility is typically expressed in mg/mL or g/L.

Replicates: Perform the experiment in triplicate to ensure the reliability and reproducibility of

the results.

Visualization of Experimental Workflow
The following diagram illustrates the logical workflow for assessing the solubility of Diallyl
Phthalate-d4 in organic solvents.
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Workflow for Diallyl Phthalate-d4 Solubility Assessment
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Caption: Logical workflow for determining the solubility of Diallyl Phthalate-d4.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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